![molecular formula C18H21NOS B4068309 N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide](/img/structure/B4068309.png)
N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide
Overview
Description
N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide, also known as DMPT, is a synthetic compound that has gained attention in recent years for its potential as a feed additive for livestock.
Mechanism of Action
The exact mechanism of action of N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide is not fully understood, but it is believed to act as a pheromone-like compound that stimulates the olfactory receptors of animals, leading to increased feed intake and improved growth performance.
Biochemical and Physiological Effects:
Studies have shown that N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide can increase the secretion of growth hormone and insulin-like growth factor 1, which are important regulators of growth and development in animals. N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide has also been shown to increase the activity of digestive enzymes and improve nutrient absorption in the gut.
Advantages and Limitations for Lab Experiments
N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide has several advantages for lab experiments, including its ease of use and low cost. However, its effects can vary depending on the species and age of the animals being studied, and more research is needed to fully understand its potential as a feed additive.
Future Directions
There are several future directions for research on N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide, including its potential use in aquaculture, its effects on the gut microbiome, and its potential as a natural alternative to antibiotics in livestock production. Further research is also needed to fully understand the mechanism of action of N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide and its effects on various species of animals.
In conclusion, N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide is a synthetic compound that has shown promise as a feed additive for livestock. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide in livestock production.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide has been studied extensively in recent years for its potential as a feed additive for livestock. Research has shown that N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide can increase feed intake, improve growth performance, and enhance meat quality in various livestock species, including pigs, chickens, and fish.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(4-methylphenyl)sulfanylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NOS/c1-12-8-10-16(11-9-12)21-15(4)18(20)19-17-13(2)6-5-7-14(17)3/h5-11,15H,1-4H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTCWDQUVBBILFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC(C)C(=O)NC2=C(C=CC=C2C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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